Cas no 1001519-31-8 (1-ethyl-5-methyl-1H-pyrazol-4-amine)

1-Ethyl-5-methyl-1H-pyrazol-4-amine is a pyrazole derivative characterized by its amine functional group at the 4-position and ethyl and methyl substituents at the 1- and 5-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-rich pyrazole ring and the reactive amine group, make it suitable for further functionalization, enabling the synthesis of more complex heterocyclic compounds. The ethyl and methyl groups enhance its lipophilicity, potentially improving bioavailability in drug design applications. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in research and industrial settings.

1-ethyl-5-methyl-1H-pyrazol-4-amine structure

1001519-31-8 structure

Product Name:1-ethyl-5-methyl-1H-pyrazol-4-amine

CAS No:1001519-31-8

MF:C₆H₁₁N₃

MW:125.171640634537

MDL:MFCD03422573

CID:3056902

PubChem ID:7019324

Update Time:2025-07-02

1-ethyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-5-methyl-1 H -pyrazol-4-ylamine
- 1-ethyl-5-methyl-1H-pyrazol-4-amine
- DTXSID90427101
- CHEMBL4592782
- DTXCID90377935
- AKOS000302212
- ALBB-012565
- 1-ethyl-5-methylpyrazol-4-amine
- SCHEMBL14638402
- STK312910
- 1-Ethyl-5-methyl-1H-pyrazol-4-ylamine
- XIIAZKSXQSTSEQ-UHFFFAOYSA-N
- 1H-pyrazol-4-amine, 1-ethyl-5-methyl-
- 857-081-8
- 1H-pyrazol-4-amine, 1-ethyl-5-methyl-, monohydrochloride
- EN300-228703
- 1-Ethyl-5-methyl-pyrazol-4-amine
- BBL039046
- 1001519-31-8
- MDL： MFCD03422573
- Inchi： 1S/C6H11N3/c1-3-9-5(2)6(7)4-8-9/h4H,3,7H2,1-2H3
- InChI Key： XIIAZKSXQSTSEQ-UHFFFAOYSA-N
- SMILES： N1(CC)C(C)=C(C=N1)N

Computed Properties

Exact Mass: 125.095
Monoisotopic Mass: 125.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 94.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8A^2
XLogP3: 0.3

1-ethyl-5-methyl-1H-pyrazol-4-amine Security Information

Storage Condition：2-8°C

1-ethyl-5-methyl-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB503942-100 mg	1-Ethyl-5-methyl-1H-pyrazol-4-amine	1001519-31-8		100MG	€231.60	2022-03-01
abcr	AB503942-250 mg	1-Ethyl-5-methyl-1H-pyrazol-4-amine	1001519-31-8		250MG	€275.80	2022-03-01
abcr	AB503942-500 mg	1-Ethyl-5-methyl-1H-pyrazol-4-amine	1001519-31-8		500MG	€409.30	2022-03-01
abcr	AB503942-1 g	1-Ethyl-5-methyl-1H-pyrazol-4-amine	1001519-31-8		1g	€486.60	2022-03-01
abcr	AB503942-5 g	1-Ethyl-5-methyl-1H-pyrazol-4-amine	1001519-31-8		5g	€1,185.30	2022-03-01
Chemenu	CM431461-1g	1H-Pyrazol-4-amine, 1-ethyl-5-methyl-	1001519-31-8	95%+	1g	$169	2023-01-05
Enamine	EN300-228703-0.05g	1-ethyl-5-methyl-1H-pyrazol-4-amine	1001519-31-8	95%	0.05g	$27.0	2024-06-20
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Enamine	EN300-228703-0.25g	1-ethyl-5-methyl-1H-pyrazol-4-amine	1001519-31-8	95%	0.25g	$58.0	2024-06-20
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